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Compound of Interest

Compound Name: J-1048

Cat. No.: B12396714

The designation "J-1048" does not correspond to a clearly defined chemical entity in publicly
available scientific databases and literature. An in-depth search reveals that the term "1048"
appears in various scientific contexts, but not as a standard identifier for a specific molecule.
This ambiguity prevents the creation of a comprehensive technical guide as requested.

The search for "J-1048" yielded several distinct references where "1048" is used, highlighting
the potential for misinterpretation:

o H1048 Small Cell Lung Cancer Cell Line: In cancer research, "H1048" refers to a specific
human small cell lung cancer cell line used in laboratory studies to test the efficacy of
potential anti-cancer compounds. For instance, a study on cytotoxic cytochalasans isolated
from a marine sponge-derived fungus, Aspergillus sp. SCSIO 41044, evaluated the cytotoxic
effects of these compounds against the H1048 cell line.[1][2] This indicates that "H1048" is
the biological material being studied, not the chemical agent.

e |R-1048 Near-Infrared Dye: "IR-1048" is identified as a cyanine dye that emits in the near-
infrared spectrum (NIR-II), with an emission maximum at 1048 nm.[3] Such dyes are often
used as fluorescent probes in imaging and other analytical applications.

o FAD104 Anthracycline: "FAD104" is a fluorine-containing anthracycline, a class of
chemotherapy drugs. Research has been conducted on its antitumor activity and mechanism
of action.[4]
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e Product Catalog Number: In some instances, "1048" appears to be a product or catalog
number. For example, a study on B-glucosidases references "p-nitrophenol (pNP, 1048,
Sigma, St. Louis, MO, USA)," where "1048" likely designates a specific product from the
supplier Sigma-Aldrich.[5]

o Numerical Identifier in Other Fields: The number "1048" also appears in contexts unrelated
to chemistry, such as in the designation of steel grades ("1048 Steel")[6][7] and as the
number of subjects in a clinical study.[8]

Due to the lack of a specific chemical structure and associated biological data for a compound
definitively named "J-1048," it is not possible to provide the requested in-depth technical guide,
including tables of quantitative data, detailed experimental protocols, and visualizations of
signaling pathways.

For researchers, scientists, and drug development professionals seeking information on a
specific compound, it is crucial to use a precise and unambiguous identifier, such as a full
IUPAC name, CAS registry number, or a well-established common name. Without such
information, a thorough and accurate technical analysis is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.1048 Steel, Datasheet, Properties, Cross-Reference Table, Suppliers [steel-grades.com]
» 8. Antisocial Personality Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unraveling "J-1048": A Case of Ambiguous Identity in
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396714+#j-1048-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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